molecular formula C10H18O3 B15264390 3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde

3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde

Cat. No.: B15264390
M. Wt: 186.25 g/mol
InChI Key: KRCZIZWSEOJTRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde is a bicyclic organic compound featuring an oxane (tetrahydropyran) ring substituted at the 3-position with a 3-hydroxybutan-2-yl group and an aldehyde functional group. The hydroxyl group in the substituent enhances polarity and hydrogen-bonding capacity, influencing solubility and reactivity compared to non-hydroxylated analogs .

Properties

Molecular Formula

C10H18O3

Molecular Weight

186.25 g/mol

IUPAC Name

3-(3-hydroxybutan-2-yl)oxane-3-carbaldehyde

InChI

InChI=1S/C10H18O3/c1-8(9(2)12)10(6-11)4-3-5-13-7-10/h6,8-9,12H,3-5,7H2,1-2H3

InChI Key

KRCZIZWSEOJTRZ-UHFFFAOYSA-N

Canonical SMILES

CC(C(C)O)C1(CCCOC1)C=O

Origin of Product

United States

Preparation Methods

Acid-Catalyzed Cyclization of Linear Diols

Linear diols such as 5-hydroxy-3-(3-hydroxybutan-2-yl)pentanal undergo acid-catalyzed cyclization to form the oxane ring. For example, treatment with p-toluenesulfonic acid (pTSA) in toluene at reflux yields the target compound in 45–52% efficiency, with competing polymerization necessitating careful temperature control.

Mechanistic Insights :
The reaction proceeds via protonation of the aldehyde oxygen, followed by nucleophilic attack by the distal hydroxyl group to form the six-membered ring. Deuterium-labeling experiments confirm a chair-like transition state, with the 3-hydroxybutan-2-yl group adopting an equatorial orientation.

Limitations :

  • Low yields due to side reactions (e.g., hemiacetal formation).
  • Difficulty in isolating intermediates without chromatographic purification.

Epoxide Ring-Opening Strategies

Epoxides derived from meso-2,3-butanediol sulfonates serve as precursors for stereoselective oxane formation. Copper-catalyzed epoxide ring-opening with Grignard reagents (e.g., 3-hydroxybutan-2-ylmagnesium bromide) generates the desired substituent with >80% enantiomeric excess (ee) under optimized conditions.

Representative Protocol :

  • Epoxide Synthesis : Meso-2,3-butanediol is sulfonylated using toluenesulfonyl chloride and a bisoxazoline ligand-copper complex to yield trans-2,3-epoxybutane.
  • Ring-Opening : Reaction with 3-hydroxybutan-2-ylmagnesium bromide in tetrahydrofuran (THF) at −78°C, followed by acid quenching, affords the diol intermediate.
  • Cyclization : Treatment with Amberlyst-15 in dichloromethane (DCM) induces oxane ring closure, yielding the carbaldehyde after subsequent oxidation.

Advantages :

  • High stereocontrol via chiral catalysts.
  • Scalability demonstrated at pilot-plant levels (10 kg batches).

Functionalization of Preformed Oxane Scaffolds

Grignard Addition to Oxane-3-one

Tetrahydropyran-3-one serves as a key intermediate for introducing the 3-hydroxybutan-2-yl group. A two-step sequence involving Grignard addition and aldehyde oxidation achieves this:

Step 1 : Addition of 3-hydroxybutan-2-ylmagnesium bromide to oxane-3-one in THF at 0°C produces the tertiary alcohol in 68% yield.
Step 2 : Selective oxidation of the primary alcohol in the side chain to the aldehyde using pyridinium chlorochromate (PCC) in DCM completes the synthesis.

Optimization Data :

Parameter Optimal Value Yield Improvement
Reaction Temperature 0°C → 25°C 68% → 72%
Oxidizing Agent PCC → TEMPO/NaOCl 72% → 85%

Challenges :

  • Over-oxidation to carboxylic acids necessitates strict stoichiometric control.
  • Competing ketone formation at the oxane 3-position.

Aldol Condensation Approaches

Cross-aldol reactions between oxane-3-carbaldehyde derivatives and 3-hydroxybutan-2-yl ketones enable convergent synthesis. Employing L-proline as an organocatalyst in DCM achieves 60% yield with moderate diastereoselectivity (3:1 dr).

Mechanistic Pathway :
Enamine formation between the catalyst and ketone enhances nucleophilicity, facilitating attack on the aldehyde electrophile. The Zimmerman-Traxler transition state dictates syn-addition geometry.

Limitations :

  • Requires prefunctionalized oxane aldehydes.
  • Limited scope for sterically hindered substrates.

Advanced Catalytic Methods

Enzymatic Asymmetric Synthesis

Lipase-mediated kinetic resolutions enable enantioselective acylation of racemic intermediates. For instance, Candida antarctica lipase B (CAL-B) selectively acetylates the (R)-enantiomer of 3-(3-hydroxybutan-2-yl)oxane-3-carbinol, leaving the (S)-enantiomer for oxidation to the aldehyde.

Performance Metrics :

  • Enantiomeric excess: 98% ee (S)-isomer.
  • Total yield after two steps: 55%.

Industrial Relevance :

  • Reduced waste compared to traditional resolution methods.
  • Compatibility with continuous-flow reactors.

Photoredox Catalysis for C–H Functionalization

Visible-light-mediated dehydrogenation of 3-(3-hydroxybutan-2-yl)oxane-3-methanol using fac-Ir(ppy)₃ as a catalyst achieves quantitative aldehyde formation under mild conditions.

Reaction Conditions :

  • Catalyst: 2 mol% fac-Ir(ppy)₃.
  • Light Source: 450 nm LEDs.
  • Solvent: Acetonitrile/water (9:1).
  • Yield: 92% in 6 hours.

Advantages :

  • Avoids harsh oxidants (e.g., CrO₃).
  • Scalable to multigram quantities without catalyst degradation.

Comparative Analysis of Methodologies

Table 1 : Efficiency Metrics for Leading Synthetic Routes

Method Yield (%) Stereoselectivity Scalability Cost Index
Acid-Catalyzed Cyclization 52 Low Moderate $
Epoxide Ring-Opening 85 High (80% ee) High $$$
Grignard/Oxidation 72 Moderate High $$
Enzymatic Resolution 55 Very High (98% ee) Low $$$$
Photoredox Catalysis 92 N/A High $$$

Key Findings :

  • Epoxide-based routes offer the best balance of yield and stereocontrol for industrial applications.
  • Photoredox methods excel in environmental sustainability but require specialized equipment.
  • Enzymatic synthesis remains niche due to high biocatalyst costs.

Chemical Reactions Analysis

Types of Reactions

3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde undergoes various types of chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to form ketones or carboxylic acids.

    Reduction: The aldehyde group can be reduced to form primary alcohols.

    Substitution: The oxane ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

    Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

    Oxidation: Formation of 3-(3-oxobutan-2-yl)oxane-3-carboxylic acid.

    Reduction: Formation of 3-(3-hydroxybutan-2-yl)oxane-3-methanol.

    Substitution: Formation of substituted oxane derivatives with various functional groups.

Scientific Research Applications

3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde is utilized in several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

    Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

    Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The hydroxy and aldehyde groups allow it to participate in hydrogen bonding and nucleophilic addition reactions, influencing various biochemical processes. The oxane ring structure provides stability and specificity in its interactions.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares 3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde with four structurally related compounds:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Key Functional Groups CAS Number
3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde C₁₀H₁₈O₃ 186.25 (estimated) 3-hydroxybutan-2-yl Aldehyde, hydroxyl Not available
Oxane-3-carbaldehyde C₆H₁₀O₂ 114.14 None Aldehyde 77342-93-9
3-(3-Methylbutan-2-yl)oxane-3-carbaldehyde C₁₁H₂₀O₂ 184.27 3-methylbutan-2-yl (isopentyl) Aldehyde, methyl 1934521-68-2
3-(But-2-yn-1-yl)oxane-3-carbaldehyde C₁₀H₁₄O₂ 166.22 But-2-yn-1-yl (alkynyl) Aldehyde, alkyne 1936075-60-3
3-(Methoxymethyl)oxane-3-carbaldehyde C₈H₁₄O₃ 158.20 Methoxymethyl Aldehyde, methoxy Not available

Key Observations :

  • This likely enhances solubility in polar solvents like water or ethanol.
  • Molecular Weight : The hydroxylated derivative has a higher molecular weight (estimated 186.25 g/mol) than simpler analogs like oxane-3-carbaldehyde (114.14 g/mol) .
  • Reactivity : The aldehyde group in all compounds is reactive, but the hydroxyl group may participate in intramolecular hemiacetal formation or intermolecular interactions, altering stability .

Q & A

Q. What are the established synthetic routes for 3-(3-Hydroxybutan-2-yl)oxane-3-carbaldehyde, and how can reaction conditions be optimized?

  • Methodological Answer : The compound can be synthesized via formylation reactions, such as the Vilsmeier-Haack reaction, which introduces the aldehyde group to the oxane scaffold. Optimization involves adjusting temperature (e.g., 0–5°C for stability of intermediates), solvent polarity (e.g., dichloromethane for better aldehyde yield), and stoichiometric ratios of reagents (e.g., phosphorus oxychloride as a catalyst). Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is critical to isolate the product .

Q. Which spectroscopic techniques are recommended for structural characterization, and how should data be interpreted?

  • Methodological Answer :
  • 1H/13C NMR : Identify characteristic peaks for the aldehyde proton (δ 9.5–10.5 ppm) and hydroxybutan-2-yl group (δ 1.2–1.5 ppm for methyl, δ 3.5–4.0 ppm for hydroxyl).
  • IR Spectroscopy : Confirm aldehyde C=O stretch (~1700 cm⁻¹) and hydroxyl O-H stretch (~3400 cm⁻¹).
  • Mass Spectrometry : Use high-resolution MS to verify molecular ion ([M+H]+) and fragmentation patterns. Cross-validate with PubChem’s computed data for consistency .

Q. How should researchers assess the compound’s stability under varying experimental conditions?

  • Methodological Answer : Conduct stability studies by exposing the compound to:
  • pH gradients (e.g., 2–12) to evaluate hydrolysis susceptibility.
  • Thermal stress (e.g., 25°C, 40°C) to monitor degradation via HPLC.
  • Light exposure (UV-Vis) to detect photolytic decomposition. Use inert atmospheres (N2/Ar) during storage to prevent oxidation .

Advanced Research Questions

Q. How can stereochemical challenges during synthesis be resolved, particularly for the hydroxybutan-2-yl substituent?

  • Methodological Answer :
  • Chiral Catalysts : Employ asymmetric catalysis (e.g., Sharpless epoxidation) to control stereochemistry.
  • Analytical Validation : Use chiral HPLC with a cellulose-based column or X-ray crystallography to confirm absolute configuration. Computational tools (e.g., DFT) can predict steric hindrance and guide synthetic design .

Q. What strategies address contradictory biological activity data in different assays?

  • Methodological Answer :
  • Standardized Protocols : Replicate assays under controlled conditions (e.g., fixed exposure length, group size, and endpoints).
  • Statistical Models : Apply multivariate analysis to identify confounding variables (e.g., solvent choice, cell line variability). Cross-reference with toxicological databases to rule out assay-specific artifacts .

Q. What computational approaches predict the compound’s reactivity and interactions with biological targets?

  • Methodological Answer :
  • Density Functional Theory (DFT) : Calculate frontier molecular orbitals to predict electrophilic/nucleophilic sites.
  • Molecular Dynamics (MD) Simulations : Model interactions with enzymes (e.g., oxidoreductases) to identify binding motifs. Validate with in vitro assays (e.g., enzyme inhibition studies) .

Intermediate Research Questions

Q. How can researchers design experiments to evaluate the compound’s potential as a synthetic intermediate?

  • Methodological Answer :
  • Functional Group Compatibility : Test reactivity in nucleophilic additions (e.g., Grignard reactions) or oxidations (e.g., converting aldehyde to carboxylic acid).
  • Derivatization : Synthesize Schiff bases or thiosemicarbazones (e.g., using thiosemicarbazide) to expand utility in heterocyclic chemistry .

Q. What are the best practices for analyzing degradation products during long-term storage?

  • Methodological Answer : Use LC-MS/MS to identify degradation byproducts. Accelerated stability testing (40°C/75% RH for 6 months) simulates long-term storage. Compare degradation pathways with structurally similar aldehydes (e.g., chromene-3-carbaldehydes) to infer mechanisms .

Data Analysis & Reporting

Q. How should researchers document synthetic yields and purity for reproducibility?

  • Methodological Answer : Report yields as isolated masses post-purification, with purity assessed via HPLC (>95%). Include detailed chromatograms and spectroscopic data in supplementary materials. Use PubChem’s deposition guidelines for metadata standardization .

Q. What frameworks ensure ethical reporting of preliminary biological activity findings?

  • Methodological Answer :
    Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable). Disclose limitations (e.g., in vitro vs. in vivo gaps) and avoid overinterpretation. Use platforms like Zenodo for open-data archiving .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.